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Compound of Interest

Compound Name: radium chloride

Cat. No.: B1148284

For researchers, scientists, and professionals in drug development, the accuracy and reliability
of measurements are paramount. Standard Reference Materials (SRMs) play a critical role in
ensuring the quality and consistency of analytical data. This guide provides a detailed
comparison of certified Radium Chloride SRMs, focusing on Radium-226, and introduces
alternative radium isotope standards. The information is intended to aid in the selection of the
most appropriate SRM for specific applications, such as instrument calibration and the
monitoring of radiochemical procedures.

Quantitative Data Comparison of Radium-226 Standard
Reference Materials

The National Institute of Standards and Technology (NIST) is a key provider of Radium-226
SRMs. The following table summarizes the key certified characteristics of three prominent NIST
SRMs.
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Characteristic

NIST SRM 4969

NIST SRM 4974

NIST SRM 4967A

Certified Value

Massic Activity: 3.047
+ 0.05 Bag/g[1]

Activity: 5.761 £ 0.075
kBq[2]

Massic Activity: 2482
+ 30 Bqg/g[3]

Reference Time

1200 EST, 15
September 1998[1]

1200 EST, 1 May
2005[2]

1200 EST, 01
September 2003[3]

Physical Form

Solution in a flame-
sealed 5 mL
borosilicate-glass

ampoule[1][4]

Solution in a heat-
sealed polyethylene
capsule (approx. 0.2
mL)[2]

Solution in a flame-
sealed 5 mL
borosilicate-glass

ampoule[3]

Chemical Composition

Radium-226 in 1.5 M
Hydrochloric Acid[1]

Radium-226 chloride
and non-radioactive
barium chloride in 1.0
M hydrochloric acid[2]

Radium-226 in
hydrochloric acid and
barium chloride

solution[3]

Intended Use

Calibration of
instruments for
radioactivity
measurement and
monitoring of
radiochemical
procedures[1][4]

Calibration of radon-
222 measurement

systems[2]

Calibration of
instruments for
radioactivity
measurement and
monitoring of
radiochemical

procedures|3]

Half-life (Radium-226)

1600 + 7 years|[2]

1600 + 7 years[2]

1600 + 7 years[3]

Key Feature

Certified for massic
activity of Radium-
226.[1]

Certified for Radium-
226 activity and
Radon-222 emanation

fraction.[2]

Higher massic activity
compared to SRM
4969.[3]

Alternative Radium Isotope Standards

Beyond Radium-226, other radium isotopes are available as standard materials, primarily for

research and medical applications.
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) Chemical ) Primary Radionuclidi
Isotope Supplier Half-Life _
Form Decay Mode ¢ Purity
National )
Radium
_ Isotope o N
Radium-223 Chloride in 1 11.4 days Alpha Not Specified
Development
M HCI
Center
) Radium
National o
Chloride in 1 >99.9% Ra-
_ Isotope
Radium-224 M HCI or 3.63 days Alpha 224; <0.1%
Development ) )
solid Radium Th-228[5][6]
Center )
Nitrate
National
Institute of ]
) Solution Not
Radium-228 Standards 5.75 years Beta N
Standard Specified[7]
and
Technology

Experimental Protocols and Methodologies

The certification of Radium Chloride SRMs involves rigorous experimental procedures to
ensure the accuracy and traceability of the certified values. The primary methods employed are
based on radiometric measurements.

Certification of NIST Radium-226 SRMs

The certification of NIST SRMs for Radium-226 activity is primarily based on two methods:

o Direct comparison to primary mass standards: The activity of the radium standards is
traceable to the national primary radium standards, which were historically based on the
mass of highly purified radium chloride prepared by Otto Honigschmid and compared with
the international standard prepared by Marie Curie.[7][8][9]

e Radiometric Measurements:
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o Gamma-ray Spectrometry: High-purity germanium (HPGe) detectors are used to compare
the gamma-ray emission rates of new batches of SRMs with existing primary standards.

o Liquid Scintillation Counting: This technique is used for the simultaneous determination of
alpha- and beta-emitting radionuclides.[10]

o Radon Emanation: For SRMs like SRM 4974, the emanation fraction of Radon-222 is a
certified value. This is determined by collecting and measuring the Radon-222 gas
produced from the decay of Radium-226 using pulse ionization chambers.[2]

A key aspect of the certification is the comprehensive uncertainty analysis, which takes into
account all potential sources of error in the measurement process.[1][3]

Analysis of Radium in Environmental Samples

Standard methods for the determination of radium in various matrices, which rely on the use of
certified reference materials for calibration, include:

o Coprecipitation: Radium is often co-precipitated with barium sulfate from a sample solution.
This is a common pre-concentration and separation step.[10]

o Alpha Spectrometry: This is a high-resolution technique used for the identification and
quantification of alpha-emitting radionuclides, including radium isotopes.[11][12] The
calibration of alpha-spectrometry systems is performed using certified reference materials
with a similar geometry to the samples being analyzed.[11][13]

o Gamma Spectrometry: This method is used to measure the gamma rays emitted by the
decay products of radium to determine its concentration.[12]

Visualizing the Certification and Relationships

To better understand the processes and relationships involved in the certification of radium
chloride SRMs, the following diagrams are provided.
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Certification Workflow for Radium Chloride SRMs.
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Traceability of Radium Chloride SRMs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to Radium Chloride Standard
Reference Materials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148284+#certification-of-radium-chloride-as-a-
standard-reference-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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